CYP3A4 Induction: AST5902 vs. Alflutinib
In primary human hepatocytes, alflutinib (the parent drug) induced CYP3A4 mRNA with an Emax of 9.24–11.2-fold and an EC50 of 0.25 μM, comparable to the strong inducer rifampin [1]. In contrast, AST5902 exhibited markedly weaker CYP3A4 induction potential under identical assay conditions [1]. This differential translates into a clinically meaningful divergence: alflutinib is expected to autoinduce its own metabolism and alter the exposure of co-administered CYP3A4 substrates, while AST5902 poses a substantially lower DDI risk [2].
| Evidence Dimension | CYP3A4 mRNA induction in human hepatocytes |
|---|---|
| Target Compound Data | AST5902: much weaker CYP3A4 induction potential (fold-induction not numerically reported; qualitatively described as 'much weak' vs. alflutinib) |
| Comparator Or Baseline | Alflutinib: Emax 9.24-, 11.2-, and 10.4-fold across 3 hepatocyte lots; EC50 0.25 μM; positive control rifampin 10 μM: 7.22-, 19.4-, 9.46-fold |
| Quantified Difference | Quantitative fold-induction data for AST5902 are not published; however, the authors explicitly state that AST5902 'exhibited much weak CYP3A4 induction potential compared to alflutinib' [1]. |
| Conditions | Primary human hepatocytes from three donors; CYP3A4 mRNA measured after treatment with alflutinib or AST5902; rifampin 10 μM as positive control. |
Why This Matters
For researchers designing DDI studies or requiring a compound with minimal CYP induction liability, AST5902 is the preferred choice over the parent alflutinib.
- [1] Liu X, Guo Z, Chen Z, Zhang Y, Zhou J, Jiang Y, Zhao Q, Diao X, Zhong D. Alflutinib (AST2818), primarily metabolized by CYP3A4, is a potent CYP3A4 inducer. Acta Pharmacol Sin. 2020 Oct;41(10):1366-1376. View Source
- [2] Wu Y, Loer HLH, Zhang Y, Zhong D, Jiang Y, Hu J, Fuhr U, Lehr T, Diao X. Development and Verification of a Physiologically Based Pharmacokinetic Model of Furmonertinib and Its Main Metabolite for Drug–Drug Interaction Predictions. CPT Pharmacometrics Syst Pharmacol. 2025 Jul;14(7):1273-1284. View Source
